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Compound of Interest

Ethyl 4-
Compound Name:
hydroxycyclohexanecarboxylate

Cat. No.: B153649

This guide provides essential safety and logistical information for the proper disposal of Ethyl
4-hydroxycyclohexanecarboxylate, tailored for researchers, scientists, and drug
development professionals. Adherence to these procedures is critical for maintaining a safe
laboratory environment and ensuring regulatory compliance.

l. Understanding the Hazards

Ethyl 4-hydroxycyclohexanecarboxylate is classified as a combustible liquid that can cause
skin and serious eye irritation, as well as respiratory irritation.[1][2] Before handling, it is crucial
to be familiar with its properties and the necessary safety precautions.

Il. Quantitative Data Summary

The following table summarizes key quantitative data for Ethyl 4-
hydroxycyclohexanecarboxylate.
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Property Value Source(s)
Molecular Formula CoH1603 [11[3]
Molecular Weight 172.22 g/mol [11[2][3]
Boiling Point 127-134 °C at 0.1 mmHg [2]
Density 1.068 g/mL at 25 °C [2]
Flash Point > 110 °C (> 230 °F) - closed o]

cup
Refractive Index n20/D 1.466 [2]

lll. Personal Protective Equipment (PPE)

To ensure personal safety during handling and disposal, the following PPE is mandatory:

Eye Protection: Wear safety glasses with side-shields or chemical goggles.[2][4]

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).[2]

Respiratory Protection: In case of inadequate ventilation, use a suitable respirator with a type
ABEK (EN14387) filter.[2]

Skin and Body Protection: Wear a lab coat and appropriate protective clothing to prevent
skin exposure.[4]

IV. Step-by-Step Disposal Protocol

The proper disposal of chemical waste is governed by federal, state, and local regulations,
such as the Resource Conservation and Recovery Act (RCRA) in the United States.[5][6] The
following protocol provides a general framework; always consult with your institution's
Environmental Health and Safety (EHS) department for specific requirements.

Step 1: Waste Identification and Segregation

« ldentify: Treat all waste chemicals, including unused or contaminated Ethyl 4-
hydroxycyclohexanecarboxylate, as hazardous waste.[7]
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e Segregate: This compound is a non-halogenated organic liquid. It must be segregated from
other waste streams, particularly halogenated solvents, strong acids, bases, and oxidizers,
to prevent dangerous chemical reactions.[8] Do not mix solid and liquid waste.[8]

Step 2: Container Management

» Use Appropriate Containers: The waste container must be chemically compatible with Ethyl
4-hydroxycyclohexanecarboxylate, in good condition, and free of leaks.[7] Plastic
containers are often preferred.[9] The original chemical container is an excellent choice for
waste accumulation.[7]

o Proper Labeling: The container must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "Ethyl 4-hydroxycyclohexanecarboxylate," and an indication of its
hazards (e.g., "Irritant,” "Combustible™).[10] The date when waste was first added to the
container should also be recorded.[7]

Step 3: Waste Accumulation and Storage

o Keep Containers Closed: Waste containers must be kept tightly sealed except when adding
waste.[9][11]

o Designated Storage Area: Store the sealed waste container in a designated Satellite
Accumulation Area (SAA) within the laboratory, at or near the point of generation.[9][10]

e Secondary Containment: Place the waste container inside a larger, chemically resistant
secondary containment bin to contain any potential leaks or spills.[8]

o Storage Limits: Be aware of the accumulation limits for hazardous waste (e.g., a maximum of
55 gallons in an SAA).[9]

Step 4: Arranging for Disposal

o Contact EHS: When the waste container is nearly full, or before reaching the regulatory
accumulation time limit (often up to 12 months), contact your institution's EHS department to
schedule a pickup.[7][9]
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o Documentation: Complete all required waste pickup forms or manifests provided by your
EHS office. This documentation tracks the waste from its generation to its final disposal, a
process known as "cradle-to-grave" management.[10][12]

Step 5: Spill and Emergency Procedures

» Small Spills: For minor spills, absorb the material with an inert absorbent such as vermiculite
or dry sand. Sweep up the absorbent material and place it in the designated hazardous
waste container.[4]

» Ventilation: Ensure the area is well-ventilated.
» Reporting: Report all spills to your laboratory supervisor and EHS department.

o First Aid:

[¢]

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Get medical attention.[4]

[¢]

Skin Contact: Wash off immediately with soap and plenty of water.[4][13]

[¢]

Inhalation: Move the person to fresh air.[4][13]

[e]

Ingestion: Rinse mouth with water. Do not induce vomiting.[4][13]

V. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Ethyl
4-hydroxycyclohexanecarboxylate.
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Workflow for the Disposal of Ethyl 4-hydroxycyclohexanecarboxylate
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Caption: Decision workflow for the safe disposal of Ethyl 4-hydroxycyclohexanecarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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